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Compound of Interest

Compound Name: Ethyl (2-hydroxyphenyl)acetate

Cat. No.: B019955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of the solubility and stability of Ethyl (2-
hydroxyphenyl)acetate, a key chemical intermediate. Given the limited availability of direct

experimental data for this specific compound, this document leverages data from its close

structural analogs, 2-hydroxyphenylacetic acid and ethyl (4-hydroxyphenyl)acetate, to provide

a robust framework for understanding its physicochemical properties. The methodologies and

potential degradation pathways outlined herein are based on established scientific principles

and regulatory guidelines, offering valuable insights for formulation development, analytical

method development, and stability-indicating studies.

Core Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₁₂O₃ -

Molecular Weight 180.20 g/mol -

IUPAC Name
ethyl 2-(2-

hydroxyphenyl)acetate
-

CAS Number 41873-65-8 -
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Solubility Profile
The solubility of a compound is a critical determinant of its behavior in various applications,

from synthetic reactions to biological systems. The presence of both a polar phenolic hydroxyl

group and a relatively nonpolar ethyl ester group in Ethyl (2-hydroxyphenyl)acetate suggests

a nuanced solubility profile. While specific quantitative data for Ethyl (2-
hydroxyphenyl)acetate is scarce, the solubility of its parent acid, 2-hydroxyphenylacetic acid,

and its positional isomer, p-hydroxyphenylacetic acid, provides valuable comparative insights.

Table 1: Solubility of 2-Hydroxyphenylacetic Acid and p-Hydroxyphenylacetic Acid in Various

Solvents at 25°C

Solvent
2-Hydroxyphenylacetic
Acid Solubility

p-Hydroxyphenylacetic
Acid Solubility ( g/100g
solvent)

Water 6.38 g/L[1][2] 1.34

Methanol Soluble[3] 60.1

Ethanol - 37.5

2-Propanol - 21.8

Acetone - 35.1

Ethyl Acetate - 5.89

Chloroform - 0.04

Toluene - 0.01

Note: The solubility of 2-hydroxyphenylacetic acid in water has also been reported to be as

high as 44 mg/mL.[1] It is advisable for researchers to experimentally verify these values.

Stability Characteristics
Understanding the stability of Ethyl (2-hydroxyphenyl)acetate is paramount for defining its

shelf-life, storage conditions, and potential degradation products. The primary degradation
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pathway for esters is hydrolysis, which can be catalyzed by acidic or basic conditions.

Furthermore, the phenolic hydroxyl group is susceptible to oxidation.

Potential Degradation Pathways
Based on its chemical structure, Ethyl (2-hydroxyphenyl)acetate is susceptible to the

following degradation pathways:

Hydrolysis: The ester linkage can be cleaved under acidic or basic conditions to yield 2-

hydroxyphenylacetic acid and ethanol.

Oxidation: The phenolic hydroxyl group is prone to oxidation, which can lead to the formation

of colored degradants, potentially quinone-type structures.[1]

Photodegradation: Exposure to light, particularly UV radiation, may induce degradation.

Thermal Degradation: Elevated temperatures can accelerate both hydrolysis and oxidation

reactions.

The following diagram illustrates the potential hydrolytic degradation of Ethyl (2-
hydroxyphenyl)acetate.
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Conditions

Ethyl (2-hydroxyphenyl)acetate

2-Hydroxyphenylacetic Acid

  Acid/Base Hydrolysis

Ethanol

 

H+ / H2O OH- / H2O

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b019955?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_2_Hydroxyphenylacetic_Acid.pdf
https://www.benchchem.com/product/b019955?utm_src=pdf-body
https://www.benchchem.com/product/b019955?utm_src=pdf-body
https://www.benchchem.com/product/b019955?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Plausible hydrolytic degradation pathway of Ethyl (2-hydroxyphenyl)acetate.

Experimental Protocols
Protocol 1: Determination of Aqueous Solubility using
the Shake-Flask Method
This protocol outlines a standard procedure for determining the equilibrium solubility of a

compound in an aqueous medium.

Materials:

Ethyl (2-hydroxyphenyl)acetate

Purified water (or other aqueous buffer)

Temperature-controlled shaker

Centrifuge

Analytical balance

Volumetric flasks and pipettes

HPLC system with UV detector

Procedure:

Add an excess amount of Ethyl (2-hydroxyphenyl)acetate to a series of vials containing a

known volume of the aqueous solvent.

Seal the vials and place them in a temperature-controlled shaker set to the desired

temperature (e.g., 25°C or 37°C).

Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

After equilibration, centrifuge the vials to sediment the excess solid.

Carefully withdraw a known volume of the clear supernatant.
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Dilute the supernatant with a suitable solvent to a concentration within the calibrated range

of the analytical method.

Quantify the concentration of Ethyl (2-hydroxyphenyl)acetate in the diluted sample using a

validated HPLC-UV method.

Calculate the solubility in mg/mL or mol/L.

Protocol 2: Forced Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

establishing the stability-indicating nature of analytical methods, in line with ICH guidelines.[4]

[5][6] The goal is to achieve a target degradation of 5-20%.[5]

Materials:

Ethyl (2-hydroxyphenyl)acetate

Hydrochloric acid (HCl), 0.1 N

Sodium hydroxide (NaOH), 0.1 N

Hydrogen peroxide (H₂O₂), 3%

Methanol or other suitable solvent

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) detector

Procedure:

Acid Hydrolysis: Dissolve Ethyl (2-hydroxyphenyl)acetate in a suitable solvent and add 0.1

N HCl. Heat the solution (e.g., at 60°C) and collect samples at various time points. Neutralize

the samples before analysis.[1]
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Base Hydrolysis: Dissolve Ethyl (2-hydroxyphenyl)acetate in a suitable solvent and add

0.1 N NaOH. Keep the solution at room temperature or heat gently, collecting samples at

different intervals. Neutralize the samples prior to analysis.[1]

Oxidative Degradation: Treat a solution of Ethyl (2-hydroxyphenyl)acetate with 3% H₂O₂ at

room temperature. Monitor the reaction over time and analyze the samples.[1]

Thermal Degradation: Store solid Ethyl (2-hydroxyphenyl)acetate in a temperature-

controlled oven at an elevated temperature (e.g., 60-80°C). Analyze samples at specified

time points.

Photodegradation: Expose a solution of Ethyl (2-hydroxyphenyl)acetate to a light source in

a photostability chamber, as per ICH Q1B guidelines.[4] A control sample should be wrapped

in aluminum foil to shield it from light.[1]

Analysis: Analyze all stressed samples, along with an unstressed control, using a validated

stability-indicating HPLC-PDA method. The PDA detector is crucial for assessing peak purity

and identifying the formation of new peaks corresponding to degradation products.

The following diagram illustrates a general workflow for conducting forced degradation studies.
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Workflow for Forced Degradation Studies
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Caption: A generalized workflow for conducting forced degradation studies.

Conclusion
This technical guide provides a foundational understanding of the solubility and stability of

Ethyl (2-hydroxyphenyl)acetate, primarily through the lens of its structural analogs. The

presented data and protocols offer a practical starting point for researchers and drug
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development professionals. It is strongly recommended that experimental verification of these

properties be conducted for Ethyl (2-hydroxyphenyl)acetate to ensure accurate and reliable

data for its intended application. The methodologies for solubility determination and forced

degradation studies are robust and align with industry standards, providing a clear path for

generating the necessary data for regulatory submissions and formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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